Cas no 1425052-19-2 (3-Pyridinecarboxylic acid, 4-bromo-5-fluoro-)

• Product Name: 3-Pyridinecarboxylic acid, 4-bromo-5-fluoro-
• CAS No: 1425052-19-2
• MF: C₆H₃BrFNO₂
• MW: 219.99592423439
• CID: 4900923
• Update Time: 2025-05-20

3-Pyridinecarboxylic acid, 4-bromo-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-bromo-5-fluoro-
• 4-Bromo-5-fluoronicotinic acid

• Inchi： 1S/C6H3BrFNO2/c7-5-3(6(10)11)1-9-2-4(5)8/h1-2H,(H,10,11)
• InChI Key： DNFPVGBPWWAOIO-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2

Additional information on 3-Pyridinecarboxylic acid, 4-bromo-5-fluoro-

4-Bromo-5-fluoro-3-pyridinecarboxylic acid (CAS 1425052-19-2): A Versatile Building Block in Modern Pharmaceutical Chemistry

In the dynamic field of pharmaceutical chemistry, 4-bromo-5-fluoro-3-pyridinecarboxylic acid (CAS 1425052-19-2) has emerged as a crucial heterocyclic building block for drug discovery. This halogenated pyridine derivative combines the unique electronic properties of both bromine and fluorine substituents, making it particularly valuable in the design of targeted therapeutics and bioactive molecules.

The molecular structure of 4-bromo-5-fluoro-3-pyridinecarboxylic acid features a pyridine core with strategic halogen placements at the 4 and 5 positions, along with a carboxylic acid functional group at position 3. This arrangement creates multiple sites for structure-activity relationship (SAR) studies, allowing medicinal chemists to explore various molecular modifications while maintaining the compound's fundamental pharmacological properties.

Recent trends in small molecule drug development have significantly increased demand for halogenated pyridine derivatives like CAS 1425052-19-2. The pharmaceutical industry particularly values this compound for its role in developing kinase inhibitors, with applications in oncology research and precision medicine approaches. Its dual halogen substitution pattern offers unique opportunities for molecular docking and protein-ligand interactions in drug design.

The synthesis of 4-bromo-5-fluoro-3-pyridinecarboxylic acid typically involves regioselective halogenation processes followed by careful carboxyl group introduction. Modern green chemistry approaches have improved the production efficiency of this compound, addressing growing concerns about sustainable pharmaceutical manufacturing. These advancements align with current industry priorities for environmentally friendly synthesis methods.

Beyond its pharmaceutical applications, CAS 1425052-19-2 has shown potential in agrochemical research, particularly in the development of novel crop protection agents. The compound's halogenated pyridine structure contributes to its bioactivity against various plant pathogens, while maintaining favorable environmental persistence profiles compared to traditional agrochemicals.

In material science, researchers are exploring the use of 4-bromo-5-fluoro-3-pyridinecarboxylic acid as a precursor for functionalized polymers and coordination complexes. The compound's ability to participate in metal-organic frameworks (MOFs) creation has opened new possibilities in catalysis and molecular sensing technologies.

The analytical characterization of 4-bromo-5-fluoro-3-pyridinecarboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for its performance in high-value applications. Recent improvements in analytical technology have enhanced the ability to detect and quantify this compound at trace levels.

Market analysis indicates steady growth in demand for CAS 1425052-19-2, driven by expanding pharmaceutical R&D activities worldwide. The compound's intellectual property landscape shows increasing patent filings related to its derivatives, particularly in cancer therapeutics and neurological disorder treatments. This trend reflects the compound's importance in addressing current global health challenges.

Quality control standards for 4-bromo-5-fluoro-3-pyridinecarboxylic acid have become more stringent as its applications expand. Leading manufacturers now implement GMP-compliant processes and rigorous impurity profiling to meet the needs of clinical-stage drug development. These quality improvements have positioned the compound as a reliable choice for medicinal chemistry programs.

Future research directions for CAS 1425052-19-2 include exploration of its potential in proteolysis targeting chimera (PROTAC) development and other novel therapeutic modalities. The compound's versatility continues to attract interest from both academic researchers and industrial scientists, ensuring its ongoing relevance in cutting-edge chemistry applications.

For researchers working with halogenated pyridine compounds, proper handling procedures and storage conditions are essential to maintain the stability of 4-bromo-5-fluoro-3-pyridinecarboxylic acid. While not classified as hazardous under normal conditions, standard laboratory safety protocols should always be followed when handling this chemical.

The growing importance of CAS 1425052-19-2 in drug discovery pipelines has led to increased availability from specialty chemical suppliers worldwide. Current market trends show particular demand for custom synthesis services and derivatization capabilities related to this compound, reflecting its status as a valuable research chemical in modern pharmaceutical development.